Cas no 1261957-98-5 (2-(2,4-Dichlorophenyl)-3-hydroxypyridine)

• Product Name: 2-(2,4-Dichlorophenyl)-3-hydroxypyridine
• CAS No: 1261957-98-5
• MF: C₁₁H₇Cl₂NO
• MW: 240.085380792618
• CID: 2766028
• PubChem ID: 53218036
• Update Time: 2025-10-29

2-(2,4-Dichlorophenyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• AKOS017558178
• 2-(2,4-Dichlorophenyl)-3-hydroxypyridine, 95%
• 2-(2,4-DICHLOROPHENYL)-3-HYDROXYPYRIDINE
• DTXSID30683027
• 1261957-98-5
• MFCD18312346
• 2-(2,4-Dichlorophenyl)-3-hydroxypyridine

• Inchi： 1S/C11H7Cl2NO/c12-7-3-4-8(9(13)6-7)11-10(15)2-1-5-14-11/h1-6,15H
• InChI Key： FOMYLTGAAFHSPS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=CN=1)O)Cl

Computed Properties

• Exact Mass: 238.9904692Da
• Monoisotopic Mass: 238.9904692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2,4-Dichlorophenyl)-3-hydroxypyridine

Chemical and Biological Insights into 2-(2,4-Dichlorophenyl)-3-hydroxypyridine (CAS No. 1261957-98-5)

2-(2,4-Dichlorophenyl)-3-hydroxypyridine, identified by CAS No. 1261957-98-5, is an organic compound of significant interest in contemporary medicinal chemistry and pharmacology. Its molecular formula C₉H₆Cl_₂NO reflects a structure comprising a pyridine ring substituted at the 3-position with a hydroxy group and at the position with a dichlorophenyl moiety. This unique architecture positions it as a versatile scaffold for exploring biological activities across diverse therapeutic domains.

The compound’s synthesis has been refined through recent advancements in green chemistry methodologies. A study published in *Journal of Medicinal Chemistry* (Zheng et al.,

In oncology research, CAS No.

The anti-inflammatory potential of CAS No.

In neurodegenerative disease modeling,

A notable advantage of this compound lies in its structural modularity,

In terms of physicochemical properties,

Safety assessments conducted according to OECD guidelines reveal,

Clinical translation efforts are currently focused on optimizing pharmacokinetic profiles,

Synthetic chemists have leveraged its core structure,

Mechanistic studies using CRISPR-Cas systems have identified,

The dichlorophenyl substituent contributes to,

In vivo efficacy studies using xenograft models demonstrate,

A recent computational analysis published in *ACS Chemical Biology* (DOI: ) revealed,

Surface plasmon resonance assays conducted by Li et al., ) showed,

Radiolabeled metabolic studies suggest,

In combination therapy applications,

A phase Ia preclinical trial currently underway at the Institute for Molecular Medicine (IMM) is evaluating,

Spectroscopic characterization via NMR and XRD confirms,